Cas no 313535-01-2 (3,6-Dichloropyridin-2-amine)

• Product Name: 3,6-Dichloropyridin-2-amine
• CAS No: 313535-01-2
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD00463634
• CID: 300994
• PubChem ID: 3613425
• Update Time: 2025-10-24

3,6-Dichloropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloropyridin-2-amine
• 2-Amino-3,6-dichloropyridine
• 2-Pyridinamine,3,6-dichloro-
• 2-Pyridinamine,3,6-dichloro-(9CI)
• 3,5,6-trichloropyridin-2-amine
• 3,6-dichloro-2-Pyridinamine
• 3,6-dichloro-2-pyridylamine
• 3,6-Dichloro-pyridin-2-ylamine
• URVRCFABAVMFKP-UHFFFAOYSA-N
• CS-0044483
• SY023440
• A26081
• AKOS005376936
• MFCD00463634
• AMY17227
• DTXSID50394204
• AB06148
• F15525
• CS-11515
• SCHEMBL1662310
• FT-0723610
• 313535-01-2
• EN300-112464
• DB-081232
• STK012657

• MDL： MFCD00463634
• Inchi： 1S/C5H4Cl2N2/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H2,8,9)
• InChI Key： URVRCFABAVMFKP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1N)Cl

Computed Properties

• Exact Mass: 161.97500
• Monoisotopic Mass: 161.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 252.0±35.0 °C at 760 mmHg
• Flash Point: 106.2±25.9 °C
• PSA: 38.91000
• LogP: 2.55180
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,6-Dichloropyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H312 (100%) H315 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,6-Dichloropyridin-2-amine

Professional Introduction to 3,6-Dichloropyridin-2-amine (CAS No: 313535-01-2)

3,6-Dichloropyridin-2-amine, identified by the Chemical Abstracts Service registry number 313535-01-2, is a significant intermediate in modern pharmaceutical and agrochemical synthesis. This compound, featuring a pyridine core substituted with two chlorine atoms at the 3rd and 6th positions and an amine group at the 2nd position, has garnered attention due to its versatile reactivity and utility in constructing complex molecular frameworks.

The structural motif of 3,6-Dichloropyridin-2-amine makes it a valuable precursor in the development of biologically active molecules. The presence of both electron-withdrawing chlorine atoms and an electron-donating amine group creates a unique electronic environment, facilitating diverse chemical transformations. These include nucleophilic aromatic substitution, cross-coupling reactions, and condensation processes, which are pivotal in drug discovery and material science.

In recent years, 3,6-Dichloropyridin-2-amine has been extensively explored in the synthesis of novel therapeutic agents. Its incorporation into pharmacophores has led to the development of compounds with potential applications in treating infectious diseases, inflammation, and cancer. For instance, derivatives of this scaffold have been investigated for their antimicrobial properties, leveraging the pyridine ring's ability to interact with biological targets such as enzymes and receptors.

One notable area of research involves the use of 3,6-Dichloropyridin-2-amine in designing kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases. By modifying the 3,6-Dichloropyridin-2-amine core, researchers have synthesized molecules that selectively inhibit specific kinases, thereby offering promising leads for drug development. The chlorine atoms enhance binding affinity through halogen bonding interactions, while the amine group allows for further functionalization to optimize pharmacokinetic profiles.

The agrochemical industry has also benefited from the utility of 3,6-Dichloropyridin-2-amine. Its derivatives have been incorporated into herbicides and pesticides due to their ability to disrupt metabolic pathways in weeds and pests. The structural features of this compound contribute to its efficacy by interfering with essential enzymatic processes, making it a valuable component in crop protection strategies.

Advances in synthetic methodologies have further expanded the applications of 3,6-Dichloropyridin-2-amine. Catalytic processes such as palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse substituents at strategic positions within the molecule. These modifications have led to a library of derivatives with tailored biological activities, enhancing their suitability for various industrial applications.

The safety and handling of 3,6-Dichloropyridin-2-amine (CAS No: 313535-01-2) are paramount in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure. Personal protective equipment such as gloves and safety goggles is recommended during handling, and adequate ventilation should be ensured to minimize inhalation risks.

In conclusion,3,6-Dichloropyridin-2-amine represents a cornerstone compound in synthetic chemistry with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it indispensable for researchers seeking to develop innovative solutions for global challenges in health and agriculture. As research continues to uncover new applications for this compound,313535-01-2 will undoubtedly remain at the forefront of chemical innovation.